Cas no 2139160-32-8 (3-(1,4-dioxan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1,4-dioxan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2139160-32-8
• MF: C₂₂H₂₃NO₆
• MW: 397.42112660408
• CID: 6136749
• PubChem ID: 165813977
• Update Time: 2025-06-14

3-(1,4-dioxan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dioxan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1299566
• 2139160-32-8
• 3-(1,4-dioxan-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C22H23NO6/c24-21(25)20(11-14-12-27-9-10-28-14)23-22(26)29-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20H,9-13H2,(H,23,26)(H,24,25)
• InChI Key： WXOXFMAIUCXUKB-UHFFFAOYSA-N
• SMILES： O1CCOCC1CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 397.15253745g/mol
• Monoisotopic Mass: 397.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.1Ų

Additional information on 3-(1,4-dioxan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Overview of 3-(1,4-dioxan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2139160-32-8)

3-(1,4-dioxan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2139160-32-8) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 1,4-dioxane ring and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate for constructing complex biomolecules. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique gaining traction in drug discovery and biotechnology.

The growing demand for peptide-based therapeutics has heightened interest in compounds like 3-(1,4-dioxan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. With the rise of personalized medicine and targeted drug delivery, this molecule’s ability to facilitate the synthesis of modified peptides aligns with current trends. Its Fmoc-protected amino acid derivative is particularly sought after for its stability and compatibility with automated synthesis platforms, addressing common queries about peptide modification techniques and synthetic efficiency.

From a chemical perspective, the 1,4-dioxane moiety in this compound enhances solubility in polar solvents, a feature often explored in drug formulation optimization. Meanwhile, the Fmoc group provides selective deprotection under mild conditions, a topic frequently discussed in forums on green chemistry and sustainable synthesis. These attributes make CAS No. 2139160-32-8 a recurring subject in publications about bioconjugation and prodrug design.

Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize 3-(1,4-dioxan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, ensuring purity and consistency for research applications. Users often inquire about storage conditions and handling protocols, emphasizing the need for inert atmospheres to prevent degradation of the Fmoc group. Such practical considerations are critical for laboratories focusing on high-throughput screening or combinatorial chemistry.

In summary, CAS No. 2139160-32-8 represents a nexus of innovation in synthetic chemistry and biomedical research. Its relevance to peptide engineering, coupled with its adaptability to modern automated synthesis workflows, positions it as a compound of enduring significance. As the scientific community continues to explore bioactive peptides and therapeutic applications, this molecule will likely remain a focal point in both academic and industrial settings.